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Compound of Interest

Compound Name: 2,6-Dichloro-3-cyanopyridine

Cat. No.: B1315141

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,6-Dichloro-3-cyanopyridine. It is intended for researchers,
scientists, and professionals in drug development to ensure the safe handling and
management of this chemical in a laboratory setting. Adherence to these guidelines is critical
for minimizing risks and ensuring a safe research environment.

Chemical Profile:

Property Value

Chemical Name 2,6-Dichloro-3-cyanopyridine
CAS Number 40381-90-6

Molecular Formula CeH2CI2N2

Molecular Weight 173.00 g/mol [1]
Appearance Solid

Toxic if swallowed, in contact with skin, or if
inhaled.[2] Causes serious eye damage and
Hazards o )

skin irritation.[1][2] May cause respiratory

irritation.[1]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 2,6-Dichloro-3-

cyanopyridine.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, minimum 5 mil
thickness). Double gloving is
recommended for extended

operations.[3]

Provides a barrier against skin
contact. Breakthrough times
can be short, so immediate
replacement upon

contamination is crucial.[3]

Eye/Face Protection

Chemical safety goggles with
side shields or a face shield
conforming to EN166 (EU) or
NIOSH (US).[4][5]

Protects against splashes and
airborne particles. Standard

safety glasses are insufficient.

[3]

Skin and Body Protection

A chemical-resistant lab coat,
fully buttoned.[3] Consider
fire/flame resistant and
impervious clothing for larger

quantities.[4]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

All handling of solid and
solutions must be conducted in

a certified chemical fume hood.

[3] If a fume hood is not
available, a NIOSH-approved
respirator with an organic

vapor cartridge is required.[3]

Controls inhalation exposure to

dust and vapors.

Step-by-Step Handling Procedures

Strict adherence to the following operational steps is crucial for minimizing exposure and

ensuring safety.

2.1. Preparation:

e Ensure a certified chemical fume hood is operational.
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 Verify that an eyewash station and safety shower are accessible and unobstructed.[5][6]
» Designate a specific area within the fume hood for handling the compound.

o Assemble all necessary equipment (spatulas, glassware, etc.) and waste containers within
the fume hood before starting.

2.2. Donning PPE:

Put on a lab coat, ensuring it is fully buttoned.

Wear chemical safety goggles and a face shield if there is a significant splash risk.

Wash and dry hands thoroughly before donning inner gloves.

Put on the outer pair of gloves.

2.3. Handling the Compound:

Conduct all manipulations of 2,6-Dichloro-3-cyanopyridine within the designated area of
the chemical fume hood.

Avoid the creation of dust.[4]

Use appropriate tools to handle the solid compound.

If preparing a solution, slowly add the solid to the solvent to prevent splashing.

2.4. Post-Handling:

» Decontaminate any equipment used with an appropriate solvent.

o Dispose of all contaminated materials in the designated hazardous waste containers.

o Carefully remove outer gloves, followed by inner gloves, avoiding contact with the outer
surface of the gloves.

e Wash hands thoroughly with soap and water.
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Emergency Procedures

Immediate and appropriate responses to emergencies are critical.

Emergency Situation Procedural Response

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

Skin Contact _ _ .
clothing and shoes.[7] Get medical attention.[5]

[7]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i i

upper and lower eyelids.[7] Get immediate

medical attention.[7][8]

Move the person to fresh air.[9][10] If breathing
i is difficult, give oxygen. If not breathing, give
Inhalation o o )
artificial respiration.[4][5] Call a poison center or

doctor.[2]

Do NOT induce vomiting.[10] Rinse mouth with
) water.[4] Never give anything by mouth to an
Ingestion ) ]
unconscious person.[4][10] Call a poison center

or doctor immediately.[4]

Evacuate personnel from the area.[4][11] Wear
appropriate PPE, including respiratory

Spil protection.[4] Avoid dust formation.[4][11]
Sweep up the material and place it in a suitable,
closed container for disposal.[11] Do not let the

chemical enter drains.[5][11]

Disposal Plan

All waste containing 2,6-Dichloro-3-cyanopyridine must be treated as hazardous waste and
disposed of according to institutional and local regulations.
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» Solid Waste: All contaminated solid materials (e.g., gloves, weighing paper, paper towels)
must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

» Liquid Waste: All solutions containing 2,6-Dichloro-3-cyanopyridine must be collected in a
separate, clearly labeled, and sealed hazardous waste container. Do not mix with other
solvent waste unless permitted by your institution's waste management guidelines.

o Container Disposal: Dispose of the original container as hazardous waste.[12]

Contact your institution's environmental health and safety department for specific guidance on

waste stream labeling and pickup schedules.

Workflow for Handling 2,6-Dichloro-3-cyanopyridine
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Caption: Workflow for the safe handling of 2,6-Dichloro-3-cyanopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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